Cas no 71239-85-5 (N-Boc-3-(2-pyridyl)-L-alanine)

• Product Name: N-Boc-3-(2-pyridyl)-L-alanine
• CAS No: 71239-85-5
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• MDL: MFCD00191190
• CID: 59191
• PubChem ID: 24849013
• Update Time: 2025-04-18

N-Boc-3-(2-pyridyl)-L-alanine Chemical and Physical Properties

Names and Identifiers

• Boc-3-(2-pyridyl)-L-alanine
• Boc-3-(2-pyridyl)-Ala-OH
• Boc-L-3-(2-Pyridyl)-alanine
• N-(tert-Butoxycarbonyl)-3-(2-pyridyl)-L-alanine
• 2-{[(tert-Butoxy)carbonyl]amino}-3-(pyridin-2-yl)-propanoic acid
• Boc-2-Pal-OH
• Boc-3-(2'-pyridyl)-L-alanine
• Boc-Ala(2-pyridyl)-OH
• Boc-L-2-pyridylalanine
• L-(S)-2-(tert-Butoxycarbonyl(pyridin-2-yl)amino)propanoic acid
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-pyridin-2-ylpropanoic acid
• N-Boc-3-(2-pyridyl)-L-alanine
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(pyridin-2-yl)propanoic acid
• BOC-2'-PYRIDYL-L-ALA
• (2S)-2-(tert-butoxycarbonylamino)-3-(2-pyridyl)propanoic acid
• N-(tert-butoxycarbonyl)-3-pyridin-2-yl-L-alanine
• Boc-3-(2-pyridyl)-D-alanine
• (S)-2-(tert-butoxycarbonylamino)-3-(pyridin-2-yl)propanoic a

• MDL： MFCD00191190
• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(18)15-10(11(16)17)8-9-6-4-5-7-14-9/h4-7,10H,8H2,1-3H3,(H,15,18)(H,16,17)/t10-/m0/s1
• InChI Key： KMODKKCXWFNEIK-JTQLQIEISA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.5
• Topological Polar Surface Area: 88.5

Experimental Properties

• Color/Form: White powder
• Density: 1.1738 (rough estimate)
• Melting Point: 153-157°C
• Boiling Point: 409.5°C (rough estimate)
• Refractive Index: 1.6450 (estimate)
• PSA: 88.52000
• LogP: 1.99290
• Specific Rotation: -16.5 º (c=1% in methanol)
• Optical Activity: [α]20/D −16.5±1.5°, c = 1% in methanol
• Solubility: Not determined

N-Boc-3-(2-pyridyl)-L-alanine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters